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Compound of Interest

Compound Name: 1-Bromopyrene

Cat. No.: B033193

Introduction

Pyrene and its derivatives are a well-established class of polycyclic aromatic hydrocarbons
(PAHSs) widely utilized as fluorescent probes in biological and chemical research.[1] Their utility
stems from a high fluorescence quantum yield, long fluorescence lifetime, and a unique
sensitivity of their emission spectra to the local microenvironment.[2][3] Specifically, pyrene can
exhibit both monomer emission, which is sensitive to solvent polarity, and excimer (excited-
state dimer) emission, which reports on the proximity of two pyrene molecules.[2][4]

1-Bromopyrene is a key synthetic intermediate used in the creation of more complex,
functional pyrene-based probes.[5][6] While it is primarily used as a building block for materials
in organic light-emitting diodes (OLEDs) and specialized sensors[5][7], its inherent
fluorescence and hydrophobicity suggest potential direct applications as a fluorescent probe in
biological research. The bromine atom can also serve as a handle for further functionalization
or influence its photophysical properties through the heavy-atom effect.[8]

These notes provide an overview of 1-Bromopyrene's properties, potential applications in
biological research, and generalized protocols to serve as a starting point for experimental
design.

Physicochemical and Photophysical Properties

The properties of 1-Bromopyrene make it a versatile tool in materials science and a potential
probe for biological systems. Its key characteristics are summarized below.
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Property Value References
CAS Number 1714-29-0 [9][10][11]
Molecular Formula C16H9Br [9][10]
Molecular Weight 281.15 g/mol [9][10]
Appearance White to yellow to tan powder 9]
Melting Point 102 - 105 °C [9][12][13]
Boiling Point 255 °C at 7 mmHg [7119]
Purity > 96-98% [9][13]
Soluble in Chloroform; Slightly
Solubility soluble in DMSO and [7]
Methanol
Store at room temperature
Storage (10°C - 25°C), protected from [71[10]

light in a well-closed container.

Potential Biological Applications

While primarily a synthetic precursor, the inherent properties of 1-Bromopyrene suggest its
utility in several areas of biological research.

e Probing Hydrophobic Environments: Due to its hydrophobic pyrene core, 1-Bromopyrene is
expected to preferentially partition into nonpolar environments such as lipid droplets, cellular
membranes, and hydrophobic pockets within proteins.[2][8] Changes in the fine structure of
its monomer fluorescence emission can be used to report on the polarity of these
microenvironments.[2]

e Cellular Imaging and Membrane Studies: The probe may intercalate into the lipid bilayers of
cellular membranes, enabling the study of membrane dynamics, integrity, and fluidity.[8]

e Protein-Ligand Interaction Studies: Pyrene derivatives can be covalently attached to
proteins, often at sulfhydryl groups, to study protein conformation and conformational
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changes.[2] While 1-Bromopyrene itself is not reactive towards such groups, it serves as
the foundational molecule for creating derivatives that are. The principles of using pyrene
fluorescence to monitor protein interactions are well-established.[2][14][15]

¢ DNA Interaction and Damage Studies: 1-Bromopyrene has been used in studies
investigating DNA damage and repair in human skin cells when exposed to UVA light.[12][16]
It has been shown to bind to DNA, potentially altering its conformation.[10]

 Building Block for Targeted Probes: 1-Bromopyrene is a crucial starting material for
synthesizing more sophisticated probes.[5] Through cross-coupling reactions (e.g., Suzuki,
Sonogashira), the bromo-group can be replaced with specific recognition moieties to create
highly selective probes for metal ions (like Cu?* or Al3*), anions, or other biomolecules.[5][6]
[17]

Logical Workflow for Developing a Targeted Probe

The primary application of 1-Bromopyrene is in the synthesis of functionalized probes. The
following diagram illustrates the general workflow for creating a targeted fluorescent sensor
starting from 1-Bromopyrene.
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1. Cell Culture

(on glass-bottom dish)

2. Prepare Probe Working Solution 3. Wash Cells
(2-10 pM in medium) (with PBS or HBSS)

Add to cells

4. Incubate with Probe

(15-60 min at 37°C)

5. Wash to Remove Excess Probe
(2-3 times with PBS)

( 6. Add Imaging Buffer )

7. Fluorescence Microscopy
(UV Excitation)

8. Image Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_2_Dibromopyrene_as_a_Fluorescent_Probe_in_Cellular_Imaging.pdf
https://www.chemimpex.com/products/30882
https://www.biosynth.com/p/FB00284/1714-29-0-1-bromopyrene
https://www.scbt.com/p/1-bromopyrene-1714-29-0
https://www.scientificlabs.com/en/product/halogenated-compounds/391573-1G
https://www.sigmaaldrich.com/US/en/product/aldrich/391573
https://pmc.ncbi.nlm.nih.gov/articles/PMC4783878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4783878/
https://www.researchgate.net/publication/322345245_Investigating_protein-ligand_interactions_by_solution_NMR_spectroscopy
https://www.sigmaaldrich.com/HK/zh/product/aldrich/391573
https://www.mdpi.com/2227-9040/13/11/403
https://www.benchchem.com/product/b033193#using-1-bromopyrene-as-a-fluorescent-probe-for-biological-research
https://www.benchchem.com/product/b033193#using-1-bromopyrene-as-a-fluorescent-probe-for-biological-research
https://www.benchchem.com/product/b033193#using-1-bromopyrene-as-a-fluorescent-probe-for-biological-research
https://www.benchchem.com/product/b033193#using-1-bromopyrene-as-a-fluorescent-probe-for-biological-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b033193?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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